2-chloro-N-[2-(cyclohexen-1-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-(cyclohexen-1-yl)ethyl]propanamide
• InChI: InChI=1S/C11H18ClNO/c1-9(12)11(14)13-8-7-10-5-3-2-4-6-10/h5,9H,2-4,6-8H2,1H3,(H,13,14)
• InChI Key: XSAFRIIRMMGDLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1=CCCCC1)Cl
• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol
• CAS No.: 565207-43-4

Description

2-chloro-N-[2-(cyclohexen-1-yl)ethyl]propanamide is a chemical compound with the empirical formula C10H16ClNO. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C(CCl)NCCC1=CCCCC1. The InChI key for this compound is OASLXHHQSIFPSC-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

The compound is a solid. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

Solubility and Modeling Studies

• The solubility of a similar compound, 2-chloro-N-(4-methylphenyl)propanamide, in various solvent mixtures was studied, providing insights into its physical and chemical properties. The solubility was found to increase with temperature, and the data were correlated using various models, aiding in understanding the compound's behavior in different environments (Pascual et al., 2017).

Synthesis and Characterization

• The synthesis and characterization of related compounds have been explored. For instance, N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide was prepared and analyzed, indicating methods for creating and identifying similar chemical structures (Manolov et al., 2020).

Chronobiotic Activity

• A study explored the chronobiotic properties of N-[2-(2,7-dimethoxyfluoren-9-yl)ethyl]propanamide, demonstrating its potential in influencing biological rhythms, such as sleep-wake cycles, in animal models (Epperson et al., 2004).

Antinociceptive Activity

• Research into (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives suggests potential antinociceptive (pain-relieving) properties, providing a basis for the development of new analgesic drugs (Önkol et al., 2004).

Pesticide Development

• The synthesis and application in pesticide development have been explored. For example, the creation of novel pesticides like chromafenozide indicates potential agricultural uses of related compounds (Shan, 2011).

Environmental Impact

• Studies on the washoff of herbicides, including chloro-propanamide derivatives, provide insights into environmental impacts and the behavior of such compounds in agricultural settings (Martin et al., 1978).

Antimicrobial and Cytotoxic Activities

• The antimicrobial and cytotoxic activities of thiazole derivatives of propanamide have been investigated, showcasing the potential medicinal applications of these compounds (Dawbaa et al., 2021).

Bio-distribution Studies

• The distribution of N-ethyl-3-hydroxy-2-phenyl-N-(piridin-4-yl-methyl)propanamide in warm-blooded animals after administration provides critical information for pharmaceutical applications and safety profiling (Shormanov et al., 2016).